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Compound of Interest

Compound Name: Interiorin C

Cat. No.: B12374312 Get Quote

An In-Depth Technical Guide to Interiorin C
For Researchers, Scientists, and Drug Development Professionals

Abstract
Interiorin C, a dibenzocyclooctadiene lignan, is a natural product isolated from the stems of

Kadsura interior. Its chemical structure has been elucidated as [(8R,9S,10R,11R)-11-acetyloxy-

3,4,5,19-tetramethoxy-9,10-dimethyl-15,17-dioxatetracyclo[10.7.0.02,7.014,18]nonadeca-

1(19),2,4,6,12,14(18)-hexaen-8-yl] (Z)-2-methylbut-2-enoate. This guide provides a

comprehensive overview of the known physical and chemical properties of Interiorin C,

alongside detailed experimental protocols for its isolation and characterization. Furthermore, it

explores its potential biological activities, including neuroprotective and antitumor-promoting

effects, and discusses the associated signaling pathways.

Physical and Chemical Properties
The fundamental physical and chemical properties of Interiorin C are summarized below.

While some experimental values such as melting and boiling points are not yet publicly

available, the following data provides a foundational understanding of the compound.
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Property Value Source

Molecular Formula C₃₀H₃₆O₁₀ --INVALID-LINK--[1]

Molecular Weight 556.6 g/mol --INVALID-LINK--[1]

IUPAC Name

[(8R,9S,10R,11R)-11-

acetyloxy-3,4,5,19-

tetramethoxy-9,10-dimethyl-

15,17-

dioxatetracyclo[10.7.0.02,7.01

4,18]nonadeca-

1(19),2,4,6,12,14(18)-hexaen-

8-yl] (Z)-2-methylbut-2-enoate

--INVALID-LINK--[1]

CAS Number 460090-65-7 --INVALID-LINK--[1]

Appearance White powder
Inferred from isolation of

related compounds

Solubility

Data not available. Expected

to be soluble in common

organic solvents like methanol,

ethanol, acetone, and ethyl

acetate.

Melting Point Data not available.

Boiling Point Data not available.

Spectroscopic Data
The structure of Interiorin C was determined through a combination of spectroscopic

techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry

(MS), and Infrared (IR) Spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy
While the full spectral data from the original publication is not readily accessible, a

comprehensive review of lignans from the Kadsura genus provides characteristic chemical
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shifts for the dibenzocyclooctadiene skeleton. The expected ¹H and ¹³C NMR spectra would be

complex due to the numerous stereocenters and aromatic protons.

Expected ¹H NMR Features:

Signals for aromatic protons.

Signals for methoxy group protons.

Signals corresponding to the methyl and other protons of the dibenzocyclooctadiene core.

Signals from the (Z)-2-methylbut-2-enoate and acetate moieties.

Expected ¹³C NMR Features:

Signals for aromatic carbons.

Signals for methoxy group carbons.

Carbonyl signals from the ester and acetate groups.

Aliphatic signals from the core structure.

Mass Spectrometry (MS)
High-resolution mass spectrometry would confirm the molecular formula C₃₀H₃₆O₁₀. The

fragmentation pattern in the mass spectrum would be expected to show losses of the acetate

and (Z)-2-methylbut-2-enoate side chains, as well as characteristic cleavages of the

dibenzocyclooctadiene skeleton.

Infrared (IR) Spectroscopy
The IR spectrum of Interiorin C is expected to exhibit characteristic absorption bands for its

functional groups.
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Wavenumber (cm⁻¹) Functional Group

~2950-2850 C-H stretching (alkane)

~1735 C=O stretching (ester)

~1600, ~1500 C=C stretching (aromatic)

~1240 C-O stretching (ester/acetate)

~1100 C-O stretching (ether)

Experimental Protocols
Isolation and Purification of Interiorin C
The following is a generalized protocol for the isolation of lignans from Kadsura species, based

on published methods.
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Silica Gel Column Chromatography
(Gradient elution with Chloroform-Methanol)

Collection of Fractions

Preparative HPLC
(Reversed-phase C18 column)
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Isolation workflow for Interiorin C.
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Detailed Steps:

Extraction: The air-dried and powdered stems of Kadsura interior are extracted exhaustively

with 95% ethanol at room temperature.

Concentration: The ethanol extract is concentrated under reduced pressure to yield a crude

residue.

Partitioning: The residue is suspended in water and partitioned successively with ethyl

acetate.

Fractionation: The ethyl acetate-soluble fraction is subjected to silica gel column

chromatography, eluting with a gradient of chloroform-methanol to yield several fractions.

Purification: Fractions containing Interiorin C are further purified by repeated preparative

high-performance liquid chromatography (HPLC) on a reversed-phase C18 column to afford

the pure compound.

Biological Activity and Signaling Pathways
Interiorin C belongs to the class of dibenzocyclooctadiene lignans, which are known to

possess a range of biological activities, including neuroprotective and antitumor-promoting

effects.

Neuroprotective Activity
Dibenzocyclooctadiene lignans from the related genus Schisandra have been shown to protect

neuronal cells from various insults. The proposed mechanisms involve the modulation of

oxidative stress and apoptosis.
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Proposed neuroprotective mechanism of Interiorin C.

The neuroprotective effects of dibenzocyclooctadiene lignans are thought to be mediated

through:

Inhibition of Oxidative Stress: By scavenging reactive oxygen species (ROS) and enhancing

the endogenous antioxidant defense system.

Modulation of Calcium Homeostasis: Preventing excessive intracellular calcium influx, which

is a key trigger in excitotoxicity.

Anti-apoptotic Effects: Inhibiting the signaling cascades that lead to programmed cell death.

Antitumor-Promoting Effects
Several lignans isolated from Kadsura interior, including those related to Interiorin C, have

been screened for their ability to inhibit the activation of the Epstein-Barr virus early antigen

(EBV-EA), a marker for tumor promotion. This suggests potential chemopreventive or

antitumor-promoting properties.
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Potential antitumor-promoting mechanism.

The inhibitory effect on EBV-EA activation suggests that Interiorin C may interfere with

signaling pathways commonly hijacked by tumor promoters, such as the protein kinase C

(PKC) pathway. By inhibiting these pathways, Interiorin C could potentially suppress the early

stages of tumorigenesis.

Conclusion
Interiorin C is a structurally complex dibenzocyclooctadiene lignan with promising, yet

underexplored, biological activities. This guide consolidates the available physical, chemical,

and biological data on Interiorin C. Further research is warranted to fully elucidate its

therapeutic potential, particularly in the areas of neuroprotection and cancer chemoprevention.

The detailed experimental protocols and signaling pathway diagrams provided herein serve as

a valuable resource for researchers and drug development professionals interested in the

further investigation of this intriguing natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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